Cas no 349550-81-8 (2,3-Dihydro-1,4-benzodioxine-5-carboxamide)

2,3-Dihydro-1,4-benzodioxine-5-carboxamide is a heterocyclic organic compound featuring a benzodioxine core with a carboxamide functional group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances stability, while the carboxamide group offers versatility for further derivatization. The compound is particularly useful in the development of bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. High purity and consistent quality are critical for its applications in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.
2,3-Dihydro-1,4-benzodioxine-5-carboxamide structure
349550-81-8 structure
Product Name:2,3-Dihydro-1,4-benzodioxine-5-carboxamide
CAS No:349550-81-8
MF:C9H9NO3
MW:179.172662496567
MDL:MFCD03659722
CID:303461
PubChem ID:2779845
Update Time:2025-06-07

2,3-Dihydro-1,4-benzodioxine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dihydrobenzo[b][1,4]dioxine-5-carboxamide
    • 1,4-Benzodioxin-5-carboxamide,2,3-dihydro-
    • 2,3-dihydro-1,4-benzodioxine-5-carboxamide
    • 2,3-DIAMINO-5-TRIFLUOROMETHYLPYRIDINE
    • HMS1443G13
    • CCG-52791
    • E78464
    • DTXSID10381574
    • Q27456092
    • A874813
    • ZNA55081
    • 5WY
    • MFCD03659722
    • Maybridge3_004369
    • PS-4431
    • CS-0197175
    • CHEMBL3775768
    • IDI1_015756
    • SCHEMBL1520075
    • 349550-81-8
    • FT-0609634
    • SDCCGMLS-0066169.P001
    • SR-01000642001-1
    • 2-Oxazolidinone,4-(diphenylmethyl)-, (4R)-
    • AKOS009158736
    • DB-017751
    • 2,3-Dihydro-1,4-benzodioxine-5-carboxamide
    • MDL： MFCD03659722
    • Inchi： 1S/C9H9NO3/c10-9(11)6-2-1-3-7-8(6)13-5-4-12-7/h1-3H,4-5H2,(H2,10,11)
    • InChI Key： OIYLTYTXMKZKCR-UHFFFAOYSA-N
    • SMILES： O1CCOC2C=CC=C(C(N)=O)C1=2

Computed Properties

  • Exact Mass: 179.05800
  • Monoisotopic Mass: 179.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • Density: 1.307
  • Melting Point: 130-132
  • Boiling Point: 290.1°C at 760 mmHg
  • Flash Point: 147.5°C
  • Refractive Index: 1.585
  • PSA: 61.55000
  • LogP: 1.25700
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,3-Dihydro-1,4-benzodioxine-5-carboxamide Security Information

  • Signal Word：warning
  • Hazard Statement： Irritant
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,3-Dihydro-1,4-benzodioxine-5-carboxamide Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Dihydro-1,4-benzodioxine-5-carboxamide Pricemore >>

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